Cas no 40856-73-3 ((S)-5-Methylhydantoin)

• Product Name: (S)-5-Methylhydantoin
• CAS No: 40856-73-3
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 1061484
• PubChem ID: 6419931
• Update Time: 2025-04-20

(S)-5-Methylhydantoin Chemical and Physical Properties

Names and Identifiers

• (5S)-5-methyl-2,4-Imidazolidinedione
• (S)-5-Methylhydantoin
• (S)-5-Methylhydantoi
• (5S)-5-methylimidazolidine-2,4-dione
• BPBio1_000999
• BSPBio_000879
• Prestwick3_000860
• DB-258247
• SCHEMBL8110002
• 40856-73-3
• CHEMBL4303147
• SPBio_002800
• 5-methylhydantoin-(L)
• Q27166473
• HMS2097N09
• BRD-K56033645-001-01-8
• CCG-220860
• Prestwick_215
• HMS2097L21
• Prestwick3_000864
• Methylhydantoin-5-(L)
• Prestwick0_000860
• (S)-5-methylimidazolidine-2,4-dione
• (R,S)-5-Methyl-imidazolidine-2,4-dione
• CHEBI:94659
• HMS3714L21
• Prestwick1_000860
• (l)-5-methylhydantoin
• NCGC00179379-02
• BPBio1_000967
• Prestwick2_000860
• L-5-METHYLHYDANTOIN
• DTXSID70423560
• HMS1570L21
• BSPBio_000907
• NCGC00179379-01

• Inchi： 1S/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)/t2-/m0/s1
• InChI Key： VMAQYKGITHDWKL-REOHCLBHSA-N
• SMILES： O=C1[C@H](C)NC(N1)=O

Computed Properties

• Exact Mass: 114.04300
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Melting Point: 175-177°C
• PSA: 65.18000
• LogP: -0.86980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles